[1-(2-Chlorobenzoyl)piperidin-4-yl]methanamine

• IUPAC Name: [4-(aminomethyl)piperidin-1-yl]-(2-chlorophenyl)methanone
• InChI: InChI=1S/C13H17ClN2O/c14-12-4-2-1-3-11(12)13(17)16-7-5-10(9-15)6-8-16/h1-4,10H,5-9,15H2
• InChI Key: CKGRYRWASDLEEU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)C(=O)C2=CC=CC=C2Cl
• Molecular Formula: C13H17ClN2O
• Molecular Weight: 252.74 g/mol

Description

1-(2-Chlorobenzoyl)piperidin-4-yl]methanamine, also known as CP-4, is a versatile and important organic compound used in a variety of scientific research applications. CP-4 is a mono-substituted piperidine, which is a heterocyclic compound containing a five-membered ring of atoms with two nitrogen atoms. CP-4 is a colorless, crystalline solid with a melting point of 149-150°C and a boiling point of 246-247°C. It is soluble in water, ethanol, and ether. CP-4 is a valuable synthetic intermediate with a wide range of uses in the fields of organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

[1-(2-Chlorobenzoyl)piperidin-4-yl]methanamine has a wide range of applications in scientific research. It is used in the synthesis of various organic compounds, including heterocyclic compounds, such as piperidine derivatives, and other compounds of pharmaceutical interest. This compound is also used as a catalyst in the synthesis of polymers and as a reagent in the synthesis of amino acids. In addition, this compound is used in the synthesis of novel drugs and drug intermediates, as well as in the synthesis of peptides and peptidomimetics.

Mechanism of Action

[1-(2-Chlorobenzoyl)piperidin-4-yl]methanamine is an organic compound with a wide range of applications in scientific research. It acts as a catalyst in the synthesis of various organic compounds and is also used as a reagent in the synthesis of amino acids and peptides. This compound acts as a nucleophile, which means it is attracted to positively charged atoms or molecules, and attacks them in order to form a new bond. This reaction is known as nucleophilic substitution.
Biochemical and Physiological Effects
This compound has a wide range of applications in scientific research and has been used in the synthesis of various drugs and drug intermediates. However, its biochemical and physiological effects have not been well studied. In general, this compound is not expected to have any significant toxic effects due to its low toxicity and lack of bioavailability.

Advantages and Limitations for Lab Experiments

[1-(2-Chlorobenzoyl)piperidin-4-yl]methanamine is a versatile and important organic compound used in a variety of scientific research applications. One of the advantages of using this compound in lab experiments is its low toxicity and lack of bioavailability, which makes it safe to use in research. Additionally, this compound is relatively easy to obtain and is inexpensive, making it an attractive option for use in lab experiments. However, this compound also has some limitations. It is not very soluble in water and is difficult to purify, making it difficult to use in certain types of experiments.

Future Directions

Despite its wide range of applications in scientific research, the biochemical and physiological effects of [1-(2-Chlorobenzoyl)piperidin-4-yl]methanamine have not been well studied. Therefore, further research is needed to understand the effects of this compound on the body. Additionally, further research is needed to develop new synthesis methods for this compound and to develop new applications for this versatile compound. Additionally, research is needed to improve the solubility of this compound in water and to develop new methods for purifying it. Finally, research is needed to develop new drugs and drug intermediates that are based on this compound.